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Compound of Interest

Compound Name: Roxindole Hydrochloride

Cat. No.: B1662251

An In-depth Technical Guide to the Molecular Structure and Formula of Roxindole
Hydrochloride (C23H26N20.HCI)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and associated physicochemical and pharmacological properties of roxindole
hydrochloride. It includes a summary of its receptor binding affinities, details on its synthetic
routes, and a visualization of its primary signaling pathways.

Molecular Structure and Formula

Roxindole is an indole-derivative compound classified as a dopaminergic and serotonergic
agent. The hydrochloride salt is the commonly used form in research and development.

Chemical Name: 3-[4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-5-ol
hydrochloride

Molecular Formula: C23H26N20-HCI

IUPAC Name: 3-[4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-5-ol;hydrochloride[1]

CAS Number: 108050-82-4[1][2][3][4]

Synonyms: EMD 49980[2][5]
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The core structure consists of an indol-5-ol moiety connected via a butyl chain to a 4-phenyl-
1,2,3,6-tetrahydropyridine group. The hydrochloride salt is formed by the protonation of the
basic nitrogen atom in the tetrahydropyridine ring.

Physicochemical and Pharmacological Data

The key quantitative properties of roxindole hydrochloride are summarized below. This data
is essential for experimental design, formulation, and understanding its pharmacological profile.

Property Value Reference(s)
Molecular Weight 382.93 g/mol [21[3114]
_ _ 346.2045 g/mol (for the free
Monoisotopic Mass [61[7]
base)
Melting Point 165 °C [4]

N Soluble to 50 mM in DMSO
Solubility ) ) [2]
with gentle warming.

. >98% (as determined by
Purity [21[5]
HPLC)

Human Dopamine Receptors:-
D2: 8.55- Ds: 8.93- Da:
Receptor Affinity (pKi) 8.23Human Serotonin [2][5]
Receptors:- 5-HT1a: 9.42- 5-
HT1e: 6.00- 5-HT10: 7.05

ICso 5-HT1a Receptor: 0.9 nM [8]

- Inhibition of apomorphine-
induced climbing (mice): 1.4
mg/kg s.c.- Inhibition of
i ] apomorphine-induced
In Vivo Efficacy (EDso) ) [8]
stereotyped behavior (rats):
0.65 mg/kg s.c.- Inhibition of
conditioned avoidance

response (rats): 1.5 mg/kg s.c.
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Experimental Protocols

The definitive structure and synthesis of roxindole have been established through various
chemical and analytical methods. The following sections outline the key experimental
approaches cited in the literature.

Synthesis of Roxindole

Two notable synthetic routes for roxindole have been reported, designed to improve yield and
efficiency over earlier methods.

Method 1: Phase-Transfer Catalysis

A high-yield synthetic route has been described that utilizes a phase-transfer catalyzed reaction
as the key step. This procedure involves the direct reaction of gamma-butyrolactone with 5-
methoxyindole to produce the essential indolylbutyric acid derivative in a single step.[1] This
method is noted for its efficiency. The detailed experimental protocol, including specific
catalysts, solvent systems, reaction conditions, and purification techniques, is available in the
full publication by Csende, F. (2001), Archiv der Pharmazie.

Method 2: Grignard Reaction with Succinic Anhydride

A concise synthetic approach has been developed to enable multi-gram synthesis from
inexpensive starting materials.[3] The key step in this route is the addition of succinic anhydride
to 5-methoxyindolylmagnesium bromide (a Grignard reagent). This strategy effectively
circumvents the more cumbersome construction of the indole moiety required in the original
synthetic pathways.[3] For a detailed methodology, including the preparation of the Grignard
reagent, reaction stoichiometry, temperature controls, and purification protocols, researchers
should consult the full paper by Lange, J. H. M., et al. (1999), Bioorganic & Medicinal
Chemistry Letters.

Structural Characterization

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized roxindole hydrochloride. While specific spectral data is contained within the
primary literature, the general protocol involves:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Used to determine the number and environment of protons, confirming the
presence of the indole, phenyl, tetrahydropyridine, and butyl chain protons.

o 13C NMR: Used to identify all unique carbon atoms in the molecule, confirming the carbon
skeleton.

o 2D NMR (e.g., COSY, HSQC, HMBC): Employed to establish connectivity between
protons and carbons, providing definitive structural elucidation.

e Mass Spectrometry (MS):

o Used to confirm the molecular weight of the compound. High-resolution mass
spectrometry (HRMS) provides the exact mass, which validates the molecular formula.
Fragmentation patterns can further corroborate the proposed structure.

e Infrared (IR) Spectroscopy:

o Used to identify key functional groups, such as the O-H stretch of the phenol, N-H stretch
of the indole, and C-H stretches of aromatic and aliphatic groups.

e High-Performance Liquid Chromatography (HPLC):

o Used to determine the purity of the final compound, typically showing a purity of 298%.[2]
[5]

Signaling Pathways and Mechanism of Action

Roxindole hydrochloride exerts its pharmacological effects primarily through its interaction
with dopamine and serotonin receptor systems. It acts as a potent partial agonist at D2-like
dopamine autoreceptors and as an agonist at 5-HT1a serotonin receptors.[2][5][8] Both D2-like
and 5-HT1a receptors are G-protein coupled receptors (GPCRSs) that signal through the
inhibitory G-protein, Gai/o.

The activation of these receptors by roxindole initiates a signaling cascade that leads to the
inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (CAMP).
This primary mechanism modulates neuronal excitability and neurotransmitter release.
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Roxindole's primary signaling pathway via Gai/o-coupled receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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